2-(2,4-dichlorophenoxy)-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)acetamide

• IUPAC Name: 2-[4-[[2-(2,4-dichlorophenoxy)acetyl]amino]phenyl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C19H20Cl2N2O4/c1-26-9-8-22-18(24)10-13-2-5-15(6-3-13)23-19(25)12-27-17-7-4-14(20)11-16(17)21/h2-7,11H,8-10,12H2,1H3,(H,22,24)(H,23,25)
• InChI Key: KGFRONCEHWMCDM-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)CC1=CC=C(C=C1)NC(=O)COC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C19H20Cl2N2O4
• Molecular Weight: 411.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)acetamide, or DCPA for short, is a synthetic compound that has been used in a variety of scientific applications. DCPA has been widely studied in the areas of synthesis, mechanism of action, biochemical and physiological effects, and laboratory experiments.

Scientific Research Applications

DCPA has been used in a variety of scientific research applications. It has been used in the synthesis of drugs, as a catalyst in organic synthesis, as an inhibitor of enzymes, and as a reagent in biochemistry. Additionally, DCPA has been used in the synthesis of polymers, as an antioxidant, and in the synthesis of organic compounds.

Mechanism of Action

Target of Action

It is related to 2-(2,4-dichlorophenoxy) acetic acid (2,4-d), which is a model herbicide . Herbicides typically target plant enzymes or proteins that are essential for growth and survival.

Mode of Action

Herbicides like 2,4-d generally work by mimicking plant growth hormones, causing the plant to grow in an uncontrolled manner leading to its death .

Biochemical Pathways

Herbicides like 2,4-d typically affect the plant’s normal growth and development pathways .

Pharmacokinetics

The water solubility of a related compound, 2-(2,4-dichlorophenoxy)propionic acid, is 829mg/l at 25 ºc , which could influence its bioavailability.

Result of Action

As a herbicide, it would typically result in the death of the targeted plants .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. For instance, the volatility and leaching of herbicides can be reduced by using nanocarrier-based formulations . This can improve the use efficiency and reduce the off-target effects of pesticides .

Advantages and Limitations for Lab Experiments

The use of DCPA in laboratory experiments has a number of advantages. It is relatively inexpensive, readily available, and has a wide range of applications. Additionally, it is relatively easy to synthesize and can be stored for long periods of time. However, there are also some limitations associated with the use of DCPA in laboratory experiments. It is a potentially hazardous compound, and special safety precautions must be taken when handling it. Additionally, it is not soluble in water, so it must be dissolved in organic solvents before use.

Future Directions

The use of DCPA in scientific research is still in its early stages, and there are a number of potential future directions for its use. It could be used to develop new drugs or to modify existing drugs. Additionally, it could be used to study the structure and function of enzymes, to develop new catalysts for organic synthesis, and to develop new polymers. Finally, it could be used to study the biochemical and physiological effects of DCPA and its derivatives.

Synthesis Methods

DCPA is synthesized by a three-step reaction involving the condensation of 2,4-dichlorophenol with 4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl acetate. The first step involves the reaction of 2,4-dichlorophenol with sodium hydroxide in an aqueous solution to form 2,4-dichlorophenoxide. The second step involves the reaction of 2,4-dichlorophenoxide with 4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl acetate to form DCPA. The third step involves the reaction of DCPA with sodium hydroxide to form the final product.